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Compound of Interest

Compound Name: GSK8814

Cat. No.: B607871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on handling GSK8814, a potent and

selective ATAD2 bromodomain inhibitor. Addressing common challenges related to its solubility

and the preparation of dimethyl sulfoxide (DMSO) stock solutions, this resource offers

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and visual aids to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for GSK8814?

A1: The recommended solvent for reconstituting GSK8814 is high-quality, anhydrous dimethyl

sulfoxide (DMSO).

Q2: What is the maximum solubility of GSK8814 in DMSO?

A2: GSK8814 has a reported solubility of up to 100 mg/mL (189.53 mM) in DMSO. However,

achieving this concentration often requires sonication to facilitate dissolution. It is crucial to use

newly opened, anhydrous DMSO, as the presence of water can significantly reduce the

solubility of the compound.

Q3: My GSK8814 is not fully dissolving in DMSO, what should I do?
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A3: If you encounter solubility issues, refer to the detailed troubleshooting guide below.

Common solutions include vortexing, gentle heating, and sonication. Ensure you are using

anhydrous DMSO.

Q4: How should I store the GSK8814 DMSO stock solution?

A4: For long-term storage, it is recommended to store the DMSO stock solution at -80°C for up

to 6 months. For short-term storage, -20°C for up to 1 month is acceptable. To prevent

degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution

into single-use volumes.[1]

Q5: My compound precipitated when I diluted my DMSO stock in an aqueous buffer. How can I

prevent this?

A5: To avoid precipitation when diluting your DMSO stock in an aqueous medium, it is

recommended to perform initial serial dilutions in DMSO before adding the final diluted sample

to your buffer. This gradual change in solvent polarity helps to keep the compound in solution.

Quantitative Data Summary
For ease of reference, the following tables summarize key quantitative information for

GSK8814.

Table 1: GSK8814 Properties

Property Value Reference

Molecular Weight 527.62 g/mol [2]

IC50 (ATAD2) 0.059 µM [3]

Binding Constant (pKd) 8.1 [3]

Table 2: Solubility and Storage Recommendations
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Parameter Recommendation Reference

Solvent Anhydrous DMSO

Max Solubility in DMSO 100 mg/mL (189.53 mM)

Dissolution Aid Ultrasonication

Long-term Storage -80°C (up to 6 months)

Short-term Storage -20°C (up to 1 month)

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK8814 DMSO Stock Solution

Materials:

GSK8814 powder

Anhydrous DMSO (newly opened bottle)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Preparation: Allow the GSK8814 vial to equilibrate to room temperature before opening to

minimize moisture condensation.

Weighing: Accurately weigh the desired amount of GSK8814 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.28 mg of GSK8814.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the GSK8814 powder.
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Initial Mixing: Vortex the solution for 1-2 minutes to facilitate initial dissolution.

Sonication: Place the microcentrifuge tube in a water bath sonicator. Sonicate for 10-15

minutes, or until the compound is completely dissolved. Visually inspect the solution to

ensure no solid particles remain.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and use of

GSK8814 DMSO stock solutions.
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Start: GSK8814 Solubility Issue

Is the DMSO anhydrous and from a new bottle?

Action: Use fresh, anhydrous DMSO.

No

Have you tried sonication?

Yes

Action: Sonicate for 10-15 minutes.

No

Have you tried vortexing and gentle warming (37°C)?

Yes, still issues

Issue: Precipitation upon dilution in aqueous buffer.

No, dissolved but precipitates later

Action: Vortex vigorously and warm briefly.

No

Yes, still issues

Solution: Perform serial dilutions in DMSO first.

Click to download full resolution via product page

Caption: Troubleshooting workflow for GSK8814 solubility issues.
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Signaling Pathway
GSK8814 is a selective inhibitor of the ATAD2 (ATPase Family AAA Domain Containing 2)

bromodomain. ATAD2 is a chromatin-associated protein that recognizes and binds to

acetylated lysine residues on histones, playing a role in chromatin organization and gene

transcription. Overexpression of ATAD2 has been linked to poor outcomes in several cancers.

GSK8814 disrupts the interaction between the ATAD2 bromodomain and acetylated histones,

thereby modulating gene expression and exhibiting potential as a therapeutic agent in

oncology.

Acetylated Histone

ATAD2 Bromodomain

Binds to

Chromatin Remodeling &
Gene Transcription

GSK8814

 blocks binding

Inhibition

Click to download full resolution via product page

Caption: GSK8814 inhibits ATAD2 bromodomain interaction with acetylated histones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating GSK8814: A Technical Guide to Solubility
and DMSO Stock Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607871#gsk8814-solubility-issues-and-dmso-stock-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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